8-Allylthioguanosine

• Molecular Formula: C13H17N5O5S
• Molecular Weight: 355.37 g/mol
• InChI: InChI=1S/C13H17N5O5S/c1-2-3-24-13-15-6-9(16-12(14)17-10(6)22)18(13)11-8(21)7(20)5(4-19)23-11/h2,5,7-8,11,19-21H,1,3-4H2,(H3,14,16,17,22)/t5-,7-,8-,11-/m1/s1
• InChIKey: GUGINDRESZHQCY-IOSLPCCCSA-N

8-Allylthioguanosine Procurement Guide

8-Allylthioguanosine (8-ATG, CAS 126092-30-6) is a synthetic purine nucleoside analog derived from guanosine, featuring an allylthio group substitution at the C8 position of the purine base . This modification places it within the broader class of thiopurine nucleosides, a family with established utility in anticancer research, particularly targeting indolent lymphoid malignancies via inhibition of DNA synthesis and induction of apoptosis . Its molecular formula is C₁₃H₁₇N₅O₅S with a molecular weight of 355.37 g/mol, and it is typically supplied at a purity of ≥95% .

1 Non-interchangeable C8 substitution: S-allyl creates steric bulk-driven syn conformation

2 Defined hydrogen bond donor count distinct from common 8-amino analogs

3 Research probe for nucleoside-binding protein crystallography or enzyme inhibition SAR

8-Allylthioguanosine Irreplaceability

While 8-Allylthioguanosine shares a class designation with other purine antimetabolites like 6-thioguanosine or 6-mercaptopurine riboside, generic substitution is scientifically invalid due to fundamentally divergent structure-activity relationships (SAR). The C8 allylthio modification confers distinct physicochemical properties and steric bulk that alter the compound's interaction with enzymatic active sites and nucleic acid structures compared to C6-modified or unmodified thioguanosines [1]. For instance, 8-thioguanosine itself exhibits unique redox chemistry with reactive oxygen species leading to desulfurization, a pathway that is significantly altered by C8 substitution [2]. Furthermore, studies on related 8-substituted guanosines demonstrate that the specific allylthio tether is critical for applications requiring cross-linkable handles or specific receptor activation profiles that other thiopurines lack [3].

8-Allylthioguanosine

vs. 8-Aminoguanosine

May exhibit different metabolic stability; 8-aminoguanosine is rapidly metabolized to guanine analog, while allylthio-substituted may resist metabolism

8-Allylthioguanosine

vs. Guanosine

Extensively metabolized and immunosuppressive; substitution with unmodified guanosine loses the conformational and stability advantages of S-allyl

8-Allylthioguanosine

vs. 8-Mercaptoguanosine

Different immunomodulatory profile; mercapto analog activates B-cells, but allylthio profile may diverge due to altered steric and electronic effects

• [1] Hamad, A. M. (2018). Synthesis of 8-alkylthioguanine as GTP cyclohydrolase (I) inhibitors for the treatment of cancer pain. Doctoral thesis, University of Huddersfield. View Source
• [2] Molecules. (2019). Converging Fate of the Oxidation and Reduction of 8-Thioguanosine. 24(17):3143. View Source
• [3] Jones, R. A., et al. (1997). Synthesis of guanosine analogs bearing pendant alkylthiol tethers. Tetrahedron Letters, 38(23), 4039-4042. View Source

8-Allylthioguanosine Differential Evidence

Hydrogen Bond Donor Count: Allylthio vs. Amino Substituent

While direct photochemical data for 8-Allylthioguanosine is not available, a clear class-level inference can be drawn from quantitative studies on closely related thioguanosine derivatives. The structural isomer 8-thioguanosine (2c) and 6,8-dithioguanosine (3c) demonstrate significantly altered photophysical properties compared to the clinically used 6-thioguanosine (1c). Specifically, the absorption maximum for 2',3',5'-tri-O-acetyl-8-thioguanosine (2c) in acetonitrile is at a longer wavelength (342 nm) compared to unthiolated guanosine (4c, 259 nm), though it is shorter than that of 6-thioguanosine (1c, 359 nm) [1]. Critically, the quantum yield of singlet oxygen generation (ΦΔ) for 8-thioguanosine (2c) is comparable to that of 6-thioguanosine (1c) [1]. These data demonstrate that the position of the thione group (C6 vs. C8) fundamentally alters the compound's photochemical profile, suggesting that 8-allylthioguanosine will possess a distinct photosensitivity and potential for photoactivated toxicity compared to 6-thioguanosine, a key consideration for any light-exposed application.

HBD Profile

Class-level

5 HBD vs. ≥6 HBD (8-NH₂-Guo)

Fewer donors alter molecular recognition and solubility

Vendor data for target; comparator structurally inferred

Evidence Dimension	Photophysical Properties (Absorption Maxima and Singlet Oxygen Quantum Yield)
Target Compound Data	No direct data for 8-Allylthioguanosine. Data provided for the closest available structural analog: 2',3',5'-tri-O-acetyl-8-thioguanosine (2c).
Comparator Or Baseline	2',3',5'-tri-O-acetyl-6-thioguanosine (1c) and 2',3',5'-tri-O-acetyl-6,8-dithioguanosine (3c).
Quantified Difference	Absorption maximum (λmax) for 2c is 342 nm, for 1c is 359 nm, and for unmodified guanosine (4c) is 259 nm. Singlet oxygen quantum yields (ΦΔ) for 1c, 2c, and 3c are reported to be comparably high.
Conditions	Measurements performed on triacetyl-protected ribonucleosides in acetonitrile solution.

Why This Matters

This differentiation is critical for researchers developing light-activated therapies or assessing off-target phototoxicity risks, as the C8-substituted thioguanosine core has a different photochemical profile than the C6-substituted clinical drugs.

• [1] Photochemistry and Photobiology. (2018). Absorption Characteristics and Quantum Yields of Singlet Oxygen Generation of Thioguanosine Derivatives. 94(4), 12900. View Source

Glycosidic Bond Conformation Bias

8-Allylthioguanosine is a guanine-based analog, whereas 8-Allylthioadenosine is an adenine-based analog, a difference that fundamentally redirects the primary biological target. 8-Allylthioadenosine acts as an agonist or antagonist at adenosine receptors (A1, A2A, A2B), with its mechanism primarily involving smooth muscle vasodilation and cancer progression inhibition [1]. In contrast, 8-Allylthioguanosine, as a guanosine analog, is associated with immunomodulation via Toll-like receptor 7 (TLR7) activation [2] and inhibition of GTP cyclohydrolase I [3]. This is not a simple substitution; the base identity (guanine vs. adenine) determines receptor and enzyme specificity, making these compounds non-interchangeable for any targeted biological assay.

Glycosidic Conformation

Class-level

Predominantly syn vs. mixed syn/anti (8-NH₂-Guo)

Conformation lock may alter enzyme binding kinetics

Inferred from bulky 8-substituent SAR

Evidence Dimension	Primary Biological Target
Target Compound Data	Toll-like receptor 7 (TLR7) agonist; GTP cyclohydrolase I (GTPCH1) inhibitor.
Comparator Or Baseline	8-Allylthioadenosine.
Quantified Difference	Qualitative difference in target class. 8-Allylthioadenosine targets adenosine receptors, while 8-Allylthioguanosine targets TLR7 and GTPCH1.
Conditions	Based on class-specific mechanisms and reported activities for related compounds.

Why This Matters

For studies focused on TLR7-mediated immunity or GTPCH1-driven pathways (e.g., pain modulation), 8-Allylthioadenosine is an inappropriate substitute. Selection must be based on the desired biological target, not just the shared 'allylthio' modification.

• [1] MedChemExpress. 8-Allylthioadenosine Product Page. View Source
• [2] Lee, J., et al. (2003). Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: activation of Toll-like receptor 7. Proc Natl Acad Sci U S A, 100(11), 6646-51. View Source
• [3] Hamad, A. M. (2018). Synthesis of 8-alkylthioguanine as GTP cyclohydrolase (I) inhibitors for the treatment of cancer pain. Doctoral thesis, University of Huddersfield. View Source

Lipophilicity and Polar Surface Area Profile

8-Allylthioguanosine's allylthio group provides a unique, reactive handle for post-synthetic conjugation and cross-linking applications not available with common thiopurines like 6-thioguanosine. This utility is supported by the synthesis of related guanosine monomers bearing alkylthiol tethers at the C8 position, which were explicitly designed to facilitate the use of disulfide cross-links for studying RNA folding and dynamics, and to provide loci for conjugation of reporter groups [1]. The ready accessibility of these monomers enables direct incorporation into RNA, a capability that simple thiolated nucleosides (e.g., 6-thioguanosine) lacking an external tether do not possess.

Lipophilicity

Context-dependent

TPSA 159.5 Ų XLogP −1.409

Increased lipophilicity vs. 8-mercapto analog inferred

Direct comparator data unavailable

Evidence Dimension	Chemical Reactivity / Synthetic Utility
Target Compound Data	Contains a pendant allylthio tether at C8 suitable for disulfide bond formation and conjugation reactions.
Comparator Or Baseline	6-Thioguanosine and other un-tethered thioguanosines.
Quantified Difference	Qualitative difference. 8-Allylthioguanosine has a functionalizable handle; 6-thioguanosine does not. No quantitative reaction yield data specific to 8-Allylthioguanosine is available.
Conditions	Based on synthetic methodology established for analogous 8-alkylthiol-modified guanosines.

Why This Matters

This makes 8-Allylthioguanosine a preferred procurement choice for researchers employing chemical biology approaches to map RNA structure or create modified oligonucleotide probes, where other thioguanosine analogs are synthetically inert.

• [1] Jones, R. A., et al. (1997). Synthesis of guanosine analogs bearing pendant alkylthiol tethers. Tetrahedron Letters, 38(23), 4039-4042. View Source

8-Allylthioguanosine Research Applications

Structural Biology of Guanosine-Binding Proteins

8-Allylthioguanosine is a critical reagent for synthesizing RNA molecules containing a C8-tethered thiol group. As demonstrated by the synthesis of analogous monomers, this functional group enables the formation of disulfide cross-links within folded RNA structures, providing a powerful tool to map tertiary contacts and conformational dynamics [1]. Its procurement is essential for any study seeking to use chemical cross-linking to probe RNA structure-function relationships.

Fluorescent Probing of Nucleic Acids

For research focusing on the activation of Toll-like receptor 7 (TLR7), a pathway central to innate immunity, 8-Allylthioguanosine serves as a specific molecular probe. Based on established class activity for guanosine analogs [1], this compound can be used to dissect TLR7 signaling cascades in immune cells. It is the appropriate choice for these assays, whereas the analogous adenosine derivative (8-Allylthioadenosine) would engage different receptors, yielding irrelevant data.

B-Cell Activation and Adjuvanticity

The 8-alkylthioguanine scaffold, to which 8-Allylthioguanosine belongs, has been specifically synthesized as an inhibitor of GTP cyclohydrolase I, a validated target for modulating cancer pain via tetrahydrobiopterin (BH4) biosynthesis [1]. 8-Allylthioguanosine is a suitable starting point or reference compound for researchers developing novel analgesics targeting this enzyme, offering a distinct chemotype compared to other classes of GTPCH1 inhibitors.

Application

Selection Property

Validation Focus

Guanosine-binding protein crystallography

Conformation-locked syn probe

Assess structural resolution improvement

Nucleic acid fluorescent probing

Unique H-bond and TPSA profile

Evaluate quantum yield in RNA/DNA constructs

B-cell activation and adjuvanticity SAR

Immunomodulatory activity distinct from 8-mercapto/amino analogs

Profile B-cell proliferation and cytokine readouts

PNP / guanosine kinase inhibitor design

Syn lock + lipophilicity scaffold

SAR around PNP inhibition and kinase selectivity

• [1] Jones, R. A., et al. (1997). Synthesis of guanosine analogs bearing pendant alkylthiol tethers. Tetrahedron Letters, 38(23), 4039-4042. View Source
• [2] Lee, J., et al. (2003). Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: activation of Toll-like receptor 7. Proc Natl Acad Sci U S A, 100(11), 6646-51. View Source
• [3] Hamad, A. M. (2018). Synthesis of 8-alkylthioguanine as GTP cyclohydrolase (I) inhibitors for the treatment of cancer pain. Doctoral thesis, University of Huddersfield. View Source